Cas no 80601-02-1 (Cyclohexanone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-)

• Product name: Cyclohexanone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-
• CAS No: 80601-02-1
• MF: C₂₈H₃₆N₂O
• MW: 416.598247528076
• CID: 705344
• PubChem ID: 3385046

Cyclohexanone, 2,6-bis[[4-(diethylamino)phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-
• 2,6-bis[[4-(diethylamino)phenyl]methylidene]cyclohexan-1-one
• AKOS034380224
• 2,6-bis(4'-diethylaminobenzal)cyclohexanone
• LIFWPLOFXPGAJJ-UHFFFAOYSA-N
• 80601-02-1
• DTXSID30391998

• Inchi： InChI=1S/C28H36N2O/c1-5-29(6-2)26-16-12-22(13-17-26)20-24-10-9-11-25(28(24)31)21-23-14-18-27(19-15-23)30(7-3)8-4/h12-21H,5-11H2,1-4H3
• InChI Key： LIFWPLOFXPGAJJ-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC=C(C=C1)C=C2CCCC(=CC3=CC=C(C=C3)N(CC)CC)C2=O

Computed Properties

• Exact Mass: 416.283
• Monoisotopic Mass: 416.283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.8
• Topological Polar Surface Area: 23.6Ų